Cas no 65597-42-4 (Cerbinal)

• Product Name: Cerbinal
• CAS No: 65597-42-4
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 516277
• PubChem ID: 13786166
• Update Time: 2025-04-19

Cerbinal Chemical and Physical Properties

Names and Identifiers

• Cerbinal
• [ "" ]
• FS-8925
• CS-0023855
• 65597-42-4
• METHYL 7-FORMYLCYCLOPENTA[C]PYRAN-4-CARBOXYLATE
• AKOS032948706
• HY-N3569
• methyl-1-formyl-6-oxa-6h-indene-4-carboxylate
• Cerberinic acid methyl
• DA-65382
• methyl 7-formylcyclopenta(c)pyran-4-carboxylate

• Inchi： 1S/C11H8O4/c1-14-11(13)10-6-15-5-9-7(4-12)2-3-8(9)10/h2-6H,1H3
• InChI Key： PNHQFFOWCUDBPX-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)C2=CC=C(C=O)C2=C1

Computed Properties

• Exact Mass: 204.04225873g/mol
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.686
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 433.4±40.0 °C at 760 mmHg
• Flash Point: 198.8±27.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Cerbinal Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-aldehydes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether